Cas no 66348-67-2 (Pyrimidine, 2-[(phenylmethyl)thio]-)
66348-67-2 structure
Product Name:Pyrimidine, 2-[(phenylmethyl)thio]-
CAS No:66348-67-2
MF:C11H10N2S
MW:202.275500774384
CID:396450
PubChem ID:472960
Update Time:2025-04-19
Pyrimidine, 2-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-[(phenylmethyl)thio]-
- 2-benzylsulfanylpyrimidine
- HMS2482D22
- benzylthiopyrimidine
- HMS1590A22
- DTXSID60332930
- AKOS002212336
- 66348-67-2
- SCHEMBL1029180
- SDCCGMLS-0018423.P002
- 2-(benzylthio)pyrimidine
- 2-(Benzyl thio)-pyrimidine
- CHEMBL1323307
- SMR000073503
- Z18380756
- MLS000099258
- 2-(benzylsulfanyl)pyrimidine
-
- Inchi: 1S/C11H10N2S/c1-2-5-10(6-3-1)9-14-11-12-7-4-8-13-11/h1-8H,9H2
- InChI Key: AYNTXICLWNGOHZ-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 202.0566
- Monoisotopic Mass: 202.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, 2-[(phenylmethyl)thio]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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